Cas no 2639404-72-9 (1-{methyl(2-phenylpropyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-{methyl(2-phenylpropyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 2639404-72-9
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• MDL: MFCD33549453
• CID: 5640842
• PubChem ID: 165899014
• Update Time: 2025-07-08

1-{methyl(2-phenylpropyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 2639404-72-9
• EN300-28221453
• 1-{[methyl(2-phenylpropyl)amino]methyl}-2,3-dihydro-1H-indole-2,3-dione
• 1-{methyl(2-phenylpropyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione

• MDL： MFCD33549453
• Inchi： 1S/C19H20N2O2/c1-14(15-8-4-3-5-9-15)12-20(2)13-21-17-11-7-6-10-16(17)18(22)19(21)23/h3-11,14H,12-13H2,1-2H3
• InChI Key： YNINTAMVSSMTPC-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1CN(C)CC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 308.152477885g/mol
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-{methyl(2-phenylpropyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione

1-{methyl(2-phenylpropyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione: A Comprehensive Overview

The compound 1-{methyl(2-phenylpropyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione, identified by the CAS number 2639404-72-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure features a dihydroindole dione core, which is a common scaffold in drug discovery, coupled with a substituted amino group that introduces additional functional complexity.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory agents, antioxidants, and neuroprotective drugs. The presence of the dihydroindole dione moiety in this compound suggests potential antioxidant properties, as such structures are known to scavenge free radicals effectively. Additionally, the substitution pattern at the amino group—specifically the methyl and 2-phenylpropyl groups—may influence the compound's solubility, bioavailability, and interactions with biological targets.

From a synthetic perspective, the construction of this molecule involves a series of carefully planned reactions. The synthesis typically begins with the preparation of the indole dione core through cyclization reactions or condensation processes. Subsequent steps involve functionalization at specific positions to introduce the amino group with its substituents. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing such complex molecules, reducing both time and cost.

The physical and chemical properties of this compound are also of great interest. Its molecular weight is approximately 355 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate but is less soluble in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly used for its characterization.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. Furthermore, its structure suggests potential interactions with G-protein coupled receptors (GPCRs), making it a candidate for further exploration in drug discovery programs targeting neurological disorders or immune-related diseases.

Recent research has also focused on modifying this compound to enhance its pharmacokinetic profile. By altering the substituents on the amino group or introducing additional functional groups, scientists aim to improve its bioavailability and reduce potential toxicity. Such modifications are critical for translating laboratory findings into clinically relevant treatments.

In conclusion, 1-{methyl(2-phenylpropyl)aminomethyl}-2,3-dihydro-1H-indole-2,3-dione represents an intriguing molecule with a wealth of opportunities for further investigation. Its unique structure positions it as a valuable tool in both academic research and industrial drug development. As our understanding of its properties continues to grow through cutting-edge research methodologies, this compound may unlock new avenues for therapeutic intervention across multiple disease states.